Cas no 1980-54-7 (4-Hydrazino-6-methyl-2-(methylthio)pyrimidine)

• Product Name: 4-Hydrazino-6-methyl-2-(methylthio)pyrimidine
• CAS No: 1980-54-7
• MF: C₆H₁₀N₄S
• MW: 170.235398769379
• MDL: MFCD08691666
• CID: 1390191
• PubChem ID: 598437
• Update Time: 2025-10-28

4-Hydrazino-6-methyl-2-(methylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (6-methyl-2-methylsulfanylpyrimidin-4-yl)hydrazine
• 4-hydrazino-6-methyl-2-methylsulfanyl-pyrimidine
• Ambcb4023508
• 6-methyl-2-methylsulfanylpyrimidin-4-ylhydrazine
• (6-methyl-2-methylsulfanyl-pyrimidin-4-yl)-hydrazine
• 4-Hydrazino-6-methyl-2-(methylthio)pyrimidine
• AC1LCBIG
• CTK4E2388
• 4-Methyl-2-methylmercapto-6-hydrazino-pyrimidin
• 4-Hydrazino-6-methyl-2-methylthiopyrimidine
• SureCN9538339
• (6-Methyl-2-methylmercapto-pyrimidin-4-yl)-hydrazin
• (2-Methylmercapto-4-methyl-6-pyrimidinyl)-hydrazin
• 2-Methylmercapto-4-hydrazino-6-methyl-pyrimidin
• 4-hydrazino-6-methyl-2-(methylthio)pyrimidine(SALTDATA: FREE)
• 4-Hydrazinyl-6-methyl-2-(methylsulfanyl)pyrimidine
• Pyrimidine, 4-hydrazinyl-6-methyl-2-(methylthio)-
• 4-Hydrazino-6-methyl-2-(methylsulfanyl)pyrimidine #
• CS-0045833
• 4-Hydrazino-6-methyl-2-(methylsulfanyl)pyrimidine
• BS-35818
• 4-hydrazino-6-methyl-2-(methylthio)pyrimidine,FREE
• AKOS006280536
• DB-184881
• SCHEMBL9538339
• DTXSID40344637
• 1980-54-7
• 4(1H)-Pyrimidinone, 6-methyl-2-(methylthio)-, hydrazone
• SB55778
• MFCD08691666
• BAA98054
• AMY11643
• IICQWDJYVKCOTB-UHFFFAOYSA-N

• MDL： MFCD08691666
• Inchi： 1S/C6H10N4S/c1-4-3-5(10-7)9-6(8-4)11-2/h3H,7H2,1-2H3,(H,8,9,10)
• InChI Key： IICQWDJYVKCOTB-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(C)=N1)NN

Computed Properties

• Exact Mass: 170.06300
• Monoisotopic Mass: 170.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• PSA: 89.13000
• LogP: 1.56580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-Hydrazino-6-methyl-2-(methylthio)pyrimidine

Introduction to 4-Hydrazino-6-methyl-2-(methylthio)pyrimidine (CAS No. 1980-54-7)

4-Hydrazino-6-methyl-2-(methylthio)pyrimidine, identified by its CAS number 1980-54-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic compound features a pyrimidine core substituted with a hydrazino group at the 4-position, a methyl group at the 6-position, and a methylthio group at the 2-position. Its unique structural attributes make it a valuable intermediate in the development of various therapeutic agents, particularly those targeting metabolic pathways and inflammatory responses.

The compound’s molecular structure, characterized by its nitrogen-rich framework, facilitates interactions with biological macromolecules such as enzymes and nucleic acids. This property has garnered considerable attention from researchers exploring novel pharmacophores for drug discovery. Recent advancements in medicinal chemistry have highlighted the potential of 4-hydrazino-6-methyl-2-(methylthio)pyrimidine as a precursor in synthesizing kinase inhibitors, which play a crucial role in treating cancers and autoimmune diseases.

In recent years, studies have demonstrated the compound’s efficacy in modulating enzymatic activities associated with signal transduction pathways. For instance, research published in peer-reviewed journals has shown that derivatives of 4-hydrazino-6-methyl-2-(methylthio)pyrimidine can inhibit Janus kinases (JAKs), which are overexpressed in several chronic inflammatory conditions. The hydrazino moiety, in particular, has been identified as a key pharmacophore for binding to the ATP-binding pockets of these kinases, thereby disrupting their function.

The synthesis of 4-hydrazino-6-methyl-2-(methylthio)pyrimidine involves multi-step organic reactions, often starting from commercially available pyrimidine derivatives. The introduction of the hydrazino group typically requires careful control of reaction conditions to avoid side products such as hydrazones or azides. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have improved the yield and purity of this compound, making it more accessible for industrial applications.

One of the most promising areas of research involving 4-hydrazino-6-methyl-2-(methylthio)pyrimidine is its role in antiviral therapies. Preliminary studies have indicated that certain analogs of this compound exhibit inhibitory effects against viral proteases and polymerases. The structural flexibility of the pyrimidine ring allows for modifications that can enhance binding affinity to viral targets without compromising safety profiles. This has spurred interest among pharmaceutical companies looking to develop next-generation antiviral agents.

The pharmacokinetic properties of 4-hydrazino-6-methyl-2-(methylthio)pyrimidine are also subjects of intense investigation. Researchers are exploring ways to optimize its solubility, bioavailability, and metabolic stability to improve therapeutic outcomes. Techniques such as prodrug design and formulation enhancements are being employed to address these challenges. For example, encapsulation strategies using biodegradable polymers have shown promise in extending the circulation time of this compound within the body, thereby increasing its efficacy.

Regulatory considerations play a critical role in the commercialization of drugs derived from 4-hydrazino-6-methyl-2-(methylthio)pyrimidine. Compliance with Good Manufacturing Practices (GMP) and rigorous toxicological assessments are essential to ensure patient safety. Collaborative efforts between academic institutions and industry partners have streamlined these processes, enabling faster translation of laboratory findings into clinical trials.

The future prospects for 4-hydrazino-6-methyl-2-(methylthio)pyrimidine appear bright, with ongoing research uncovering new therapeutic applications. Innovations in computational chemistry and artificial intelligence are accelerating drug discovery pipelines by predicting novel derivatives with enhanced pharmacological properties. As our understanding of disease mechanisms evolves, so too will the role of this versatile compound in addressing unmet medical needs.